Cas no 253584-86-0 (2,6-Di-tert-butylbenzoic acid)

2,6-Di-tert-butylbenzoic acid Properties

Names and Identifiers

• 2,6-Di-tert-butylbenzoic acid
• 2,6-bis(tert-butyl)benzoic acid
• SBB098287

• InChIKey： AGGNISLHEOXYAR-UHFFFAOYSA-N
• Inchi： 1S/C15H22O2/c1-14(2,3)10-8-7-9-11(15(4,5)6)12(10)13(16)17/h7-9H,1-6H3,(H,16,17)
• SMILES： OC(C1C(=CC=CC=1C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 234.161979940g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 234.161979940g/mol
• Heavy Atom Count: 17
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3